[(1S,2R,24R)-9,19-Dihydroxy-13-methoxy-11,17-dimethyl-3,7,15,21-tetraoxo-6,22-dioxaheptacyclo[12.9.1.11,16.14,8.02,13.012,26.020,25]hexacosa-4,8,10,12(26),16(25),17,19-heptaen-24-yl] acetate
[(1S,2R,24R)-9,19-Dihydroxy-13-methoxy-11,17-dimethyl-3,7,15,21-tetraoxo-6,22-dioxaheptacyclo[12.9.1.11,16.14,8.02,13.012,26.020,25]hexacosa-4,8,10,12(26),16(25),17,19-heptaen-24-yl] acetate
Duclauxin decreases proliferation of tumor cells in vitro and increases the lifespan of mice innoculated with Ehrlich ascitic tumor cells. Duclauxin (10-30 µg/ml) inhibits mitochondrial respiration of P-388 tumor cells and nucleic acid synthesis in cell culture of Ehrlich cancer, the lymphadenomas NK/LI and L 5178, and sarcoma 37. Duclauxin also inhibits growth of wheat coleoptile.
Brand Name:
Vulcanchem
CAS No.:
1732-37-2
VCID:
VC0155728
InChI:
InChI=1S/C29H22O11/c1-9-5-14(32)18-20-15(9)23(34)21-25(40-11(3)30)28(20,8-39-27(18)36)24-22(33)12-7-38-26(35)17-13(31)6-10(2)19(16(12)17)29(21,24)37-4/h5-7,21,24-25,31-32H,8H2,1-4H3
SMILES:
CC1=CC(=C2C3=C1C(=O)C4C(C3(COC2=O)C5C4(C6=C7C(=COC(=O)C7=C(C=C6C)O)C5=O)OC)OC(=O)C)O
Molecular Formula:
C29H22O11
Molecular Weight:
546.5 g/mol
[(1S,2R,24R)-9,19-Dihydroxy-13-methoxy-11,17-dimethyl-3,7,15,21-tetraoxo-6,22-dioxaheptacyclo[12.9.1.11,16.14,8.02,13.012,26.020,25]hexacosa-4,8,10,12(26),16(25),17,19-heptaen-24-yl] acetate
CAS No.: 1732-37-2
Main Products
VCID: VC0155728
Molecular Formula: C29H22O11
Molecular Weight: 546.5 g/mol
![[(1S,2R,24R)-9,19-Dihydroxy-13-methoxy-11,17-dimethyl-3,7,15,21-tetraoxo-6,22-dioxaheptacyclo[12.9.1.11,16.14,8.02,13.012,26.020,25]hexacosa-4,8,10,12(26),16(25),17,19-heptaen-24-yl] acetate - 1732-37-2](/images/no_structure.jpg)
| CAS No. | 1732-37-2 |
|---|---|
| Product Name | [(1S,2R,24R)-9,19-Dihydroxy-13-methoxy-11,17-dimethyl-3,7,15,21-tetraoxo-6,22-dioxaheptacyclo[12.9.1.11,16.14,8.02,13.012,26.020,25]hexacosa-4,8,10,12(26),16(25),17,19-heptaen-24-yl] acetate |
| Molecular Formula | C29H22O11 |
| Molecular Weight | 546.5 g/mol |
| IUPAC Name | (9,19-dihydroxy-13-methoxy-11,17-dimethyl-3,7,15,21-tetraoxo-6,22-dioxaheptacyclo[12.9.1.11,16.14,8.02,13.012,26.020,25]hexacosa-4,8,10,12(26),16(25),17,19-heptaen-24-yl) acetate |
| Standard InChI | InChI=1S/C29H22O11/c1-9-5-14(32)18-20-15(9)23(34)21-25(40-11(3)30)28(20,8-39-27(18)36)24-22(33)12-7-38-26(35)17-13(31)6-10(2)19(16(12)17)29(21,24)37-4/h5-7,21,24-25,31-32H,8H2,1-4H3 |
| Standard InChIKey | WBQDAYWQELBEPU-FKKRYKJISA-N |
| Isomeric SMILES | CC1=CC(=C2C3=C1C(=O)C4[C@H]([C@@]3(COC2=O)[C@@H]5C4(C6=C7C(=COC(=O)C7=C(C=C6C)O)C5=O)OC)OC(=O)C)O |
| SMILES | CC1=CC(=C2C3=C1C(=O)C4C(C3(COC2=O)C5C4(C6=C7C(=COC(=O)C7=C(C=C6C)O)C5=O)OC)OC(=O)C)O |
| Canonical SMILES | CC1=CC(=C2C3=C1C(=O)C4C(C3(COC2=O)C5C4(C6=C7C(=COC(=O)C7=C(C=C6C)O)C5=O)OC)OC(=O)C)O |
| Description | Duclauxin decreases proliferation of tumor cells in vitro and increases the lifespan of mice innoculated with Ehrlich ascitic tumor cells. Duclauxin (10-30 µg/ml) inhibits mitochondrial respiration of P-388 tumor cells and nucleic acid synthesis in cell culture of Ehrlich cancer, the lymphadenomas NK/LI and L 5178, and sarcoma 37. Duclauxin also inhibits growth of wheat coleoptile. |
| Synonyms | (8R,16S)-16-Acetoxy-8a,15aβ-dihydro-4,11-dihydroxy-8aβ-methoxy-6,9-dimethyl-7H-8,15bα-methano-1H,3H,12H-benzo[de]cyclohepta[1,2-g:3,4,5-d/'e/']bis[2]benzopyran-3,7,12,15(8H)-tetrone |
| PubChem Compound | 5377538 |
| Last Modified | Nov 11 2021 |
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